Methyl 5-oxo-4,5-dihydroisoxazole-3-carboxylate

• IUPAC Name: methyl 5-oxo-4H-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C5H5NO4/c1-9-5(8)3-2-4(7)10-6-3/h2H2,1H3
• InChI Key: ANFOREQTTXRTSG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NOC(=O)C1
• Molecular Formula: C5H5NO4
• DSSTOX Substance ID: DTXSID20858666
• Molecular Weight: 143.10 g/mol
• CAS RN: 882530-43-0

Description

“Methyl 5-oxo-4,5-dihydroisoxazole-3-carboxylate” is a chemical compound with the molecular formula C5H5NO4. It has a molecular weight of 143.10. This compound is used in research.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the formula C5H5NO4. The exact structure can be determined using techniques such as NMR, HPLC, LC-MS, UPLC, and more.

Physical And Chemical Properties Analysis

“this compound” should be stored sealed in dry conditions at 2-8°C. The boiling point is not specified.

Scientific Research Applications

Synthesis of Novel Compounds

• Methyl 5-oxo-4,5-dihydroisoxazole-3-carboxylate is used in the synthesis of novel compounds with potential biological activity. For example, it has been involved in the synthesis of comenic acid derivatives containing isoxazole and isothiazole moieties. These derivatives have shown synergistic effects with the antitumor drug Temobel in brain tumors chemotherapy (Kletskov et al., 2018).

Chemical Transformations

• This compound is central to various chemical transformations. It has been used in the N-acylation of ethyl 5-oxo-2,5-dihydroisoxazole-4-carboxylates with natural and synthetic phthalimidylamino acids. These processes lead to the formation of chiral 2-aminoalkyloxazole-5-carboxylates and 2-aminoalkyloxazole-4-carboxylates (Cox et al., 2003).

Synthesis of α-Aminopyrrole Derivatives

• Another application is in the synthesis of methyl 5-aminopyrrole-3-carboxylates, achieved through a complex process involving cyanide Michael addition, methylation, and reductive isoxazole-pyrrole transformation. These derivatives are valuable in creating pyrrolo[1,2-a]pyrimidine-7-carboxylates and 2-diazo-2H-pyrrole-4-carboxylates, which have applications in various chemical reactions (Galenko et al., 2019).

Pharmaceutical Research

• In pharmaceutical research, derivatives of this compound are investigated for their potential in creating central nervous system active compounds. These compounds have shown effects like loss of motor control in mice, indicating their potential for neurological applications (Hung et al., 1985).

Drug Synthesis

• This chemical also plays a role in drug synthesis. It's used as a starting material or intermediate in the synthesis of various drugs and pharmacologically active compounds. For instance, it has been utilized in the synthesis of compounds like pyrazolo[3,4-a]carbazole-3-carboxylates (Martin & Prasad, 2006).

Safety and Hazards

The compound is labeled with the signal word “Warning” and has the hazard statements H315, H319, and H335. These indicate that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for “Methyl 5-oxo-4,5-dihydroisoxazole-3-carboxylate” and similar compounds lie in the development of new eco-friendly synthetic strategies. There is a need for robust synthetic methods for the generation of a diverse collection of heterocyclic molecules to accelerate the drug discovery program.